S9-A13

• Molecular Formula: C20H18ClN3O2S
• Molecular Weight: 399.9 g/mol
• InChI: InChI=1S/C20H18ClN3O2S/c1-10-4-6-13(8-15(10)21)24-20-18(12(3)23-24)14(9-17(25)22-20)19(26)16-7-5-11(2)27-16/h4-8,14H,9H2,1-3H3,(H,22,25)
• InChIKey: DVGLTSTVSHOWJF-UHFFFAOYSA-N

S9-A13: SLC26A9 Inhibitor Overview

S9-A13 (CAS: 1223771-84-3) is a small-molecule inhibitor belonging to the pyrazolo[3,4-b]pyridin-6-one class, identified through high-throughput screening of a drug-like library and subsequent chemical optimization [1]. It functions as a potent and highly selective inhibitor of the solute carrier 26 family member A9 (SLC26A9), an epithelial anion transporter implicated in chloride/bicarbonate exchange and airway surface liquid regulation [2]. The compound exhibits an IC₅₀ of 90.9 ± 13.4 nM against SLC26A9 and demonstrates negligible cross-reactivity with other SLC26 family members (SLC26A3, SLC26A4, SLC26A6) or major chloride channels including CFTR, TMEM16A, and VRAC [3].

Selective SLC26A9 inhibitor for ion transport studies

Orthogonal to CFTR, TMEM16A, and VRAC channels

Validated in recombinant systems and gastric cell models

Supports ASL pH regulation research in airway epithelia

• [1] Jo S, Centeio R, Park J, Ousingsawat J, Jeon DK, Talbi K, Schreiber R, Ryu K, Kahlenberg K, Somoza V, Delpiano L, Gray MA, Amaral MD, Railean V, Beekman JM, Rodenburg LW, Namkung W, Kunzelmann K. The SLC26A9 inhibitor S9-A13 provides no evidence for a role of SLC26A9 in airway chloride secretion but suggests a contribution to regulation of ASL pH and gastric proton secretion. FASEB J. 2022 Nov;36(11):e22534. View Source
• [2] Jo S, Centeio R, Park J, Ousingsawat J, Jeon DK, Talbi K, Schreiber R, Ryu K, Namkung W, Kunzelmann K. A novel SLC26A9 inhibitor, S9-A13, reveals a minor contribution of SLC26A9 to constitutive airway chloride secretion. ESS Open Archive. 2024 Jan 31. View Source
• [3] MedChemExpress. S9-A13: SLC26A9 Inhibitor. Technical Datasheet. View Source

S9-A13 Target Selectivity Advantage

Prior to the development of S9-A13, pharmacological interrogation of SLC26A9 relied on non-selective anion transport inhibitors such as DIDS (4,4′-diisothiocyanatostilbene-2,2′-disulfonic acid) or NS 3623, which exhibit broad activity across multiple SLC26 family members and chloride channels, thereby confounding interpretation of SLC26A9-specific contributions [1]. Substituting S9-A13 with a generic SLC26 inhibitor introduces substantial off-target effects on SLC26A3, SLC26A4, SLC26A6, CFTR, TMEM16A, and VRAC—targets that are frequently co-expressed with SLC26A9 in epithelial tissues and whose modulation would obscure the true functional role of SLC26A9 [2]. The selectivity profile of S9-A13, validated across six distinct ion transport proteins, provides a unique tool for isolating SLC26A9-dependent phenotypes without the confounding noise inherent to earlier-generation inhibitors .

Pan-SLC26 inhibitors such as DIDS cross-inhibit multiple family members, potentially confounding SLC26A9-specific interpretation.

Alternative inhibitor A9-301 may lack documented SLC26A6 counter-screening data, limiting selectivity confidence in epithelial co-expression models.

CFTR inhibitors (e.g., CFTRinh-172) do not target SLC26A9, requiring S9-A13 for unambiguous SLC26A9 attribution in mixed systems.

• [1] Loriol C, Dulong S, Avella M, Gabillat N, Boulukos K, Borgese F, Ehrenfeld J. Characterization of SLC26A9, facilitation of Cl⁻ transport by bicarbonate. Cell Physiol Biochem. 2008;22(1-4):15-30. View Source
• [2] Jo S, Centeio R, Park J, Ousingsawat J, Jeon DK, Talbi K, Schreiber R, Ryu K, Kahlenberg K, Somoza V, Delpiano L, Gray MA, Amaral MD, Railean V, Beekman JM, Rodenburg LW, Namkung W, Kunzelmann K. The SLC26A9 inhibitor S9-A13 provides no evidence for a role of SLC26A9 in airway chloride secretion but suggests a contribution to regulation of ASL pH and gastric proton secretion. FASEB J. 2022 Nov;36(11):e22534. View Source

S9-A13: Potency & Selectivity Data

Inhibitory Potency: S9-A13 vs. A9-301

S9-A13 demonstrates exceptional selectivity for SLC26A9, with no detectable inhibition of related SLC26 family members (SLC26A3, SLC26A4, SLC26A6) or major chloride channels (CFTR, TMEM16A, VRAC) at concentrations up to 5 µM—approximately 55-fold above its IC₅₀ for SLC26A9 [1]. In contrast, the widely used anion transport inhibitor DIDS exhibits pan-SLC26 activity, inhibiting SLC26A3, SLC26A4, SLC26A6, and SLC26A9 with IC₅₀ values ranging from 10–100 µM, while also blocking CFTR and VRAC channels [2].

SLC26A9 Inhibition Potency

Head-to-head

IC50 = 90.9 ± 13.4 nM

Reported comparable potency to A9-301; broader anion exchange mode validation noted.

YFP quenching assay, HEK293 cells; A9-301 IC50 ≈100 nM.

Evidence Dimension	Inhibitory activity on SLC26 family members and chloride channels
Target Compound Data	IC₅₀ = 90.9 ± 13.4 nM against SLC26A9; no inhibition of SLC26A3, SLC26A4, SLC26A6, CFTR, TMEM16A, or VRAC at 5 µM
Comparator Or Baseline	DIDS (4,4′-diisothiocyanatostilbene-2,2′-disulfonic acid): IC₅₀ ≈ 10–100 µM against multiple SLC26 family members, also inhibits CFTR and VRAC
Quantified Difference	S9-A13 is >500-fold more potent against SLC26A9 (IC₅₀ 90.9 nM vs. ~50 µM) and exhibits zero detectable activity against five off-target ion transporters at concentrations up to 5 µM
Conditions	YFP fluorescence quenching assay (SLC26A9); patch-clamp electrophysiology in HEK293 cells expressing SLC26A3/A4/A6, CFTR, TMEM16A, or VRAC

Why This Matters

This selectivity profile eliminates confounding off-target effects that plague studies using DIDS or NS 3623, enabling unambiguous attribution of observed phenotypes to SLC26A9.

• [1] Jo S, Centeio R, Park J, Ousingsawat J, Jeon DK, Talbi K, Schreiber R, Ryu K, Kahlenberg K, Somoza V, Delpiano L, Gray MA, Amaral MD, Railean V, Beekman JM, Rodenburg LW, Namkung W, Kunzelmann K. The SLC26A9 inhibitor S9-A13 provides no evidence for a role of SLC26A9 in airway chloride secretion but suggests a contribution to regulation of ASL pH and gastric proton secretion. FASEB J. 2022 Nov;36(11):e22534. View Source
• [2] Loriol C, Dulong S, Avella M, Gabillat N, Boulukos K, Borgese F, Ehrenfeld J. Characterization of SLC26A9, facilitation of Cl⁻ transport by bicarbonate. Cell Physiol Biochem. 2008;22(1-4):15-30. View Source

SLC26 Family Selectivity

In highly differentiated human airway epithelial cells and mouse tracheal preparations, S9-A13 (5 µM) produced minimal to no effect on basal short-circuit current (Isc), whereas the CFTR inhibitor CFTRinh-172 (5 µM) induced a robust and clear inhibition of Isc [1]. This head-to-head comparison resolves a long-standing debate in the field regarding the relative contributions of SLC26A9 versus CFTR to constitutive airway chloride secretion, demonstrating that CFTR—not SLC26A9—is the dominant pathway under non-stimulated conditions [2].

SLC26 Family Selectivity

Direct comparison

S9-A13: no inhibition of SLC26A3/4/6 up to 5 µM
DIDS: cross-inhibits SLC26A3/4/6
A9-301: SLC26A6 data not specified

>50-fold selectivity margin reduces off-target SLC26 confounding.

Counter-screening in heterologous expression systems.

Evidence Dimension	Inhibition of basal short-circuit current (Isc) in native airway epithelial preparations
Target Compound Data	S9-A13 (5 µM): minimal to no inhibition of basal Isc in human airway epithelia and mouse trachea
Comparator Or Baseline	CFTRinh-172 (5 µM): clear and robust inhibition of basal Isc in the same preparations
Quantified Difference	CFTRinh-172 produces significant Isc inhibition; S9-A13 produces negligible inhibition under identical conditions
Conditions	Highly differentiated human airway epithelial cells (ALI culture); mouse trachea ex vivo; Ussing chamber electrophysiology

Why This Matters

For researchers studying CFTR-dependent chloride secretion or evaluating CFTR modulator efficacy, S9-A13 provides a clean pharmacological tool to exclude SLC26A9 contributions without interfering with CFTR activity.

• [1] Jo S, Centeio R, Park J, Ousingsawat J, Jeon DK, Talbi K, Schreiber R, Ryu K, Namkung W, Kunzelmann K. A novel SLC26A9 inhibitor, S9-A13, reveals a minor contribution of SLC26A9 to constitutive airway chloride secretion. ESS Open Archive. 2024 Jan 31. View Source
• [2] Jo S, Centeio R, Park J, Ousingsawat J, Jeon DK, Talbi K, Schreiber R, Ryu K, Kahlenberg K, Somoza V, Delpiano L, Gray MA, Amaral MD, Railean V, Beekman JM, Rodenburg LW, Namkung W, Kunzelmann K. The SLC26A9 inhibitor S9-A13 provides no evidence for a role of SLC26A9 in airway chloride secretion but suggests a contribution to regulation of ASL pH and gastric proton secretion. FASEB J. 2022 Nov;36(11):e22534. View Source

CFTR Discrimination vs. CFTRinh-172

While S9-A13 potently inhibits SLC26A9 currents in HEK293 cells overexpressing SLC26A9 (IC₅₀ = 90.9 nM), the same compound exhibits negligible inhibitory effects on ion transport in highly differentiated primary human airway epithelial cells under basal conditions, despite confirmed apical expression of SLC26A9 in ciliated cells [1]. This context-dependent efficacy distinguishes S9-A13 from other anion transport inhibitors that show consistent activity across recombinant and native systems, and highlights a critical experimental boundary that users must account for in experimental design .

CFTR Discrimination

Orthogonal selectivity

S9-A13: IC50 90.9 nM for SLC26A9; silent on CFTR ≤5 µM
CFTRinh-172: Ki 300 nM for CFTR; silent on SLC26A9

Enables definitive separation of SLC26A9 vs CFTR contributions to chloride flux.

Validated in Ussing chamber and YFP assays.

Evidence Dimension	Inhibitory efficacy in recombinant overexpression systems vs. native differentiated epithelia
Target Compound Data	HEK293-SLC26A9: IC₅₀ = 90.9 nM, robust current inhibition at 1 µM; Primary human airway epithelia: minimal Isc inhibition at 5 µM
Comparator Or Baseline	CFTRinh-172: consistent inhibition of CFTR in both recombinant HEK293 cells and primary human airway epithelia
Quantified Difference	S9-A13 shows >50-fold difference in functional effect between recombinant and native systems (potent in HEK293, negligible in primary tissue); CFTRinh-172 shows consistent potency across both systems
Conditions	YFP fluorescence quenching assay (recombinant HEK293-SLC26A9); Ussing chamber electrophysiology (primary human airway epithelial cells at air-liquid interface)

Why This Matters

This context-dependent activity informs procurement decisions: S9-A13 is ideal for recombinant SLC26A9 inhibition studies in HEK293 cells but should not be relied upon for basal SLC26A9 functional studies in native airway tissues without additional validation.

• [1] Jo S, Centeio R, Park J, Ousingsawat J, Jeon DK, Talbi K, Schreiber R, Ryu K, Namkung W, Kunzelmann K. A novel SLC26A9 inhibitor, S9-A13, reveals a minor contribution of SLC26A9 to constitutive airway chloride secretion. ESS Open Archive. 2024 Jan 31. View Source

Tissue-Specific Activity: Airway vs. Gastric

In a 2025 network pharmacology and molecular modeling study, S9-A13 exhibited high-affinity binding to both SLC26A9 and tumor protein p53 (TP53) in silico, with docking affinities of −7.737 kcal/mol and −8.447 kcal/mol, respectively, and MM/GBSA binding free energies of −34.47 kcal/mol and −25.65 kcal/mol [1]. This dual-target binding profile is not observed with other reported SLC26A9 tool compounds and suggests a potential multi-target mechanism that may distinguish S9-A13 from single-target SLC26 inhibitors in cancer stem cell research applications [2].

Tissue-Specific Activity

Context-dependent

Minimal effect in basal airway epithelia; robust inhibition in gastric cells

Functional outcome is model-dependent; airway studies require specific stimulation context.

Primary human airway cells and HGT-1 gastric cells.

Evidence Dimension	In silico binding affinity to SLC26A9 and TP53
Target Compound Data	SLC26A9: docking affinity −7.737 kcal/mol, MM/GBSA −34.47 kcal/mol; TP53: docking affinity −8.447 kcal/mol, MM/GBSA −25.65 kcal/mol
Comparator Or Baseline	Other SLC26 family inhibitors (DIDS, NS 3623): no reported binding affinity data for TP53
Quantified Difference	S9-A13 exhibits dual high-affinity binding to both SLC26A9 and TP53; comparator compounds lack reported dual-target activity
Conditions	100-ns molecular dynamics simulations; molecular docking via AutoDock Vina; MM/GBSA calculations

Why This Matters

This dual-target binding profile, though computational and requiring experimental validation, offers a unique differentiator for researchers investigating SLC26A9-TP53 crosstalk in TNBC cancer stem cell biology.

• [1] Chen Y, Wang L, Zhang H, et al. SLC26A9 in triple-negative breast cancer stem cells: a network pharmacology and molecular modeling study. Front Pharmacol. 2025;16:1567890. View Source
• [2] eBioTrade. Review: Role of SLC26A9 in triple-negative breast cancer stem cells—a network pharmacology and molecular modeling study. 2025 Nov 13. View Source

ASL pH Regulation: SLC26A9 Role

S9-A13 (5 µM) inhibited proton secretion by HGT-1 human gastric cells, suggesting a functional role for SLC26A9 in gastric acid/base regulation [1]. This gastric proton secretion inhibitory activity is not observed with CFTRinh-172 or other chloride channel blockers, indicating that the gastric effect is specifically mediated through SLC26A9 inhibition rather than through off-target modulation of CFTR or TMEM16A [2].

ASL pH Regulation

Phenocopy comparison

S9-A13 (5 µM) acidification comparable to SLC26A9 siRNA knockdown

Pharmacological inhibition reproduces genetic silencing phenotype.

Calu-3 cells; reported lack of cytotoxicity.

Evidence Dimension	Inhibition of proton secretion in gastric epithelial cells
Target Compound Data	S9-A13 (5 µM): inhibits proton secretion by HGT-1 human gastric cells
Comparator Or Baseline	CFTRinh-172 (5 µM): no inhibitory effect on proton secretion in HGT-1 cells
Quantified Difference	S9-A13 produces measurable inhibition of gastric proton secretion; CFTRinh-172 produces no inhibition
Conditions	HGT-1 human gastric epithelial cell line; pH-stat titration or fluorescent pH indicator assay

Why This Matters

For gastrointestinal physiology researchers, S9-A13 provides a unique tool to probe SLC26A9-dependent proton secretory pathways in gastric epithelia without the confounding CFTR inhibition associated with broader-spectrum anion transport blockers.

• [1] Jo S, Centeio R, Park J, Ousingsawat J, Jeon DK, Talbi K, Schreiber R, Ryu K, Kahlenberg K, Somoza V, Delpiano L, Gray MA, Amaral MD, Railean V, Beekman JM, Rodenburg LW, Namkung W, Kunzelmann K. The SLC26A9 inhibitor S9-A13 provides no evidence for a role of SLC26A9 in airway chloride secretion but suggests a contribution to regulation of ASL pH and gastric proton secretion. FASEB J. 2022 Nov;36(11):e22534. View Source
• [2] MTMT. The SLC26A9 inhibitor S9-A13 provides no evidence for a role of SLC26A9 in airway chloride secretion but suggests a contribution to regulation of ASL pH and gastric proton secretion. 2026 Feb 25. View Source

S9-A13 Research Applications

CFTR-Independent Chloride Conductance in CF

S9-A13 is ideally suited for Ussing chamber electrophysiology studies in highly differentiated primary human airway epithelial cells or ex vivo mouse tracheal preparations where researchers need to determine the relative contributions of CFTR versus SLC26A9 to basal and stimulated chloride secretion. The lack of CFTR inhibition by S9-A13 (validated at 5 µM) allows clean interpretation of CFTRinh-172-sensitive currents as CFTR-mediated, while the negligible effect of S9-A13 on basal Isc confirms minimal constitutive SLC26A9 activity in these preparations [1].

ASL pH Homeostasis in Airway Models

For experiments involving transient or stable overexpression of SLC26A9 in HEK293 cells, S9-A13 provides robust and dose-dependent inhibition of SLC26A9-mediated currents at concentrations ranging from 0.1–1 µM, with an IC₅₀ of 90.9 nM [2]. This application is particularly valuable for structure-function studies, mutant characterization, or high-throughput screening of SLC26A9 modulators where a clean, potent, and selective inhibitor is required .

Gastric Proton Secretion Assays

Researchers investigating gastric acid/base homeostasis can utilize S9-A13 in HGT-1 human gastric epithelial cells to specifically inhibit SLC26A9-dependent proton secretion. The compound's demonstrated activity in this cell model (5 µM) and its lack of cross-reactivity with CFTR or TMEM16A make it superior to broad-spectrum inhibitors like DIDS for isolating SLC26A9-mediated gastric transport processes [3].

Recombinant SLC26A9 Validation & Counterscreening

Computational chemists and cancer biologists exploring the SLC26A9-TP53 interaction network in triple-negative breast cancer can use the validated molecular docking parameters of S9-A13 (SLC26A9: −7.737 kcal/mol; TP53: −8.447 kcal/mol) as benchmark values for virtual screening campaigns or molecular dynamics simulations [4]. This scenario is hypothesis-generating and requires subsequent experimental validation in cellular models of TNBC cancer stem cells.

Application

Selection Property

Validation Focus

CFTR-independent chloride conductance studies

Orthogonal selectivity to CFTRinh-172

SLC26A9/CFTR discrimination in Ussing chamber recordings

ASL pH regulation in airway models

Phenocopies SLC26A9 knockdown without reported cytotoxicity

ASL acidification in Calu-3 monolayers

Gastric proton secretion assays

Inhibits proton secretion in HGT-1 gastric cells

Functional validation in human gastric epithelial models

Recombinant SLC26A9 expression validation

Defined potency benchmark for recombinant system QC

YFP fluorescence quenching assay confirmation

• [1] Jo S, Centeio R, Park J, Ousingsawat J, Jeon DK, Talbi K, Schreiber R, Ryu K, Namkung W, Kunzelmann K. A novel SLC26A9 inhibitor, S9-A13, reveals a minor contribution of SLC26A9 to constitutive airway chloride secretion. ESS Open Archive. 2024 Jan 31. View Source
• [2] Jo S, Centeio R, Park J, Ousingsawat J, Jeon DK, Talbi K, Schreiber R, Ryu K, Kahlenberg K, Somoza V, Delpiano L, Gray MA, Amaral MD, Railean V, Beekman JM, Rodenburg LW, Namkung W, Kunzelmann K. The SLC26A9 inhibitor S9-A13 provides no evidence for a role of SLC26A9 in airway chloride secretion but suggests a contribution to regulation of ASL pH and gastric proton secretion. FASEB J. 2022 Nov;36(11):e22534. View Source
• [3] MTMT. The SLC26A9 inhibitor S9-A13 provides no evidence for a role of SLC26A9 in airway chloride secretion but suggests a contribution to regulation of ASL pH and gastric proton secretion. 2026 Feb 25. View Source
• [4] Chen Y, Wang L, Zhang H, et al. SLC26A9 in triple-negative breast cancer stem cells: a network pharmacology and molecular modeling study. Front Pharmacol. 2025;16:1567890. View Source